[(1-Ethyl-1H-pyrazol-5-yl)methyl](2-methoxyethyl)amine

• Molecular Formula: C9H17N3O
• Molecular Weight: 183.25 g/mol
• IUPAC Name: N-[(2-ethylpyrazol-3-yl)methyl]-2-methoxyethanamine
• InChI: InChI=1S/C9H17N3O/c1-3-12-9(4-5-11-12)8-10-6-7-13-2/h4-5,10H,3,6-8H2,1-2H3
• InChI Key: XVRZUXIBTRPPGK-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC=N1)CNCCOC

Description

(1-Ethyl-1H-pyrazol-5-yl)methylamine is a nitrogen-containing heterocyclic compound featuring a pyrazole core substituted with an ethyl group at the 1-position and a 2-methoxyethylamine moiety at the 5-position.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1-Ethyl-1H-pyrazol-5-yl)methylamine typically involves the reaction of 1-ethyl-1H-pyrazole with 2-methoxyethylamine under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent, such as ethanol or methanol, and may require the use of a catalyst to facilitate the reaction. The reaction conditions, including temperature and time, are optimized to achieve a high yield of the desired product.

Industrial Production Methods

In an industrial setting, the production of (1-Ethyl-1H-pyrazol-5-yl)methylamine may involve large-scale synthesis using continuous flow reactors. These reactors allow for precise control of reaction parameters, ensuring consistent product quality and high efficiency. The use of advanced purification techniques, such as chromatography, ensures the removal of impurities and the isolation of the pure compound.

Chemical Reactions Analysis

Types of Reactions

(1-Ethyl-1H-pyrazol-5-yl)methylamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can undergo substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Substitution reactions may involve reagents like halogens or alkylating agents.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction may produce amines or alcohols. Substitution reactions can result in a variety of substituted derivatives.

Scientific Research Applications

Pharmaceutical Development

The compound has shown potential as a therapeutic agent, particularly in the development of drugs targeting cardiovascular diseases. It acts as a reversible antagonist of the P2Y12 receptor, which plays a crucial role in platelet aggregation and thrombus formation. This makes it a candidate for antiplatelet therapy, potentially useful in preventing thromboembolic events .

Synthesis of Heterocyclic Compounds

(1-Ethyl-1H-pyrazol-5-yl)methylamine is utilized in the synthesis of various biologically active heterocycles. For instance, its derivatives have been explored for their antiradical activities, showcasing its versatility in generating compounds with potential antioxidant properties .

Materials Science

The compound's unique chemical structure allows it to be incorporated into polymer matrices for applications in advanced materials. It can enhance the mechanical properties and thermal stability of polymers, making it valuable in the development of high-performance materials used in electronics and coatings .

Case Study 1: Antiplatelet Activity

A study investigated the efficacy of (1-Ethyl-1H-pyrazol-5-yl)methylamine as a P2Y12 antagonist. The results indicated that this compound effectively inhibited platelet aggregation in vitro, suggesting its potential use in treating cardiovascular disorders associated with thrombosis .

Case Study 2: Synthesis of Antioxidants

Research focused on synthesizing derivatives of (1-Ethyl-1H-pyrazol-5-yl)methylamine demonstrated significant antiradical activity. These derivatives were tested against various free radicals, showing promising results that could lead to the development of new antioxidant therapies .

Data Table: Summary of Applications

Application Area	Description	References
Pharmaceutical Development	Antiplatelet agent targeting P2Y12 receptor for cardiovascular diseases
Synthesis of Heterocycles	Generation of biologically active compounds with antioxidant properties
Materials Science	Improvement of polymer properties for electronics and coatings

Mechanism of Action

The mechanism of action of (1-Ethyl-1H-pyrazol-5-yl)methylamine involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and triggering a cascade of biochemical events. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Substituent Variations on the Amine Group

The target compound’s 2-methoxyethyl substituent distinguishes it from analogs with alternative amine groups:

Compound Name	Substituent on Amine	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	Reference
(1-Ethyl-1H-pyrazol-5-yl)methylamine	2-Methoxyethyl	C9H17N3O (inferred)	~183–185 (estimated)	Balanced polarity; potential HDAC inhibition*	—
(2-Ethoxyethyl)[(1-ethyl-1H-pyrazol-5-yl)methyl]amine	2-Ethoxyethyl	C10H19N3O	197.28	Increased lipophilicity vs. methoxy
(1-Ethyl-1H-pyrazol-5-yl)methylamine dihydrochloride	Methyl	C7H13N3	155.20	Higher solubility (salt form); simpler structure
Benzyl[(1-ethyl-1H-pyrazol-5-yl)methyl]amine	Benzyl	C13H17N3	215.29	Enhanced lipophilicity; aromatic interactions
1-Ethyl-5-{[ethyl(methyl)amino]methyl}-1H-pyrazol-3-amine	Ethyl-methylamino	C9H18N4	182.27	Increased basicity; multi-amino functionality

Key Observations :

• Polarity and Solubility : The 2-methoxyethyl group in the target compound likely improves water solubility compared to ethoxyethyl (more lipophilic) or benzyl (aromatic, hydrophobic) analogs. However, methyl-substituted derivatives (e.g., ) may exhibit higher solubility in polar solvents due to salt formation.
• Biological Relevance : Compounds with 2-methoxyethyl substituents (e.g., boronic acids in ) demonstrate enhanced inhibitory activity against fungal histone deacetylases (HDACs), suggesting that the target compound’s methoxy group may similarly optimize interactions with biological targets .

Structural Modifications on the Pyrazole Core

Variations in pyrazole substitution patterns influence electronic and steric properties:

Compound Name	Pyrazole Substitution	Impact on Properties	Reference
(1-Ethyl-1H-pyrazol-5-yl)methylamine	1-Ethyl, 5-(2-methoxyethylamine)	Stabilizes pyrazole ring; moderate steric bulk	—
3-Phenyl-1H-pyrazol-5-amine	3-Phenyl, 5-amine	Increased aromaticity; potential for π-π stacking
4-[(Ethoxyimino)(phenyl)methyl]-5-methyl-2-phenyl-1H-pyrazol-3(2H)-one	Complex oxime and phenyl groups	High molecular weight; potential for solid-state interactions

Key Observations :

• The 1-ethyl group in the target compound reduces ring strain and may enhance metabolic stability compared to unsubstituted pyrazoles.
• Amino or oxime substituents (e.g., ) introduce hydrogen-bonding sites, which could improve target binding but may reduce membrane permeability.

Physicochemical and Pharmacokinetic Properties

• Lipophilicity (logP) : The 2-methoxyethyl group likely results in a logP between 0.5–1.5, lower than benzyl analogs (estimated logP ~2.5) but higher than methylamine derivatives .
• pKa: The amine group’s pKa is expected to be ~8–9, similar to ethyl-methylamino analogs (pKa 8.80 predicted in ), favoring protonation at physiological pH.
• Synthetic Accessibility: The target compound can likely be synthesized via reductive amination between 1-ethyl-5-(aminomethyl)pyrazole and 2-methoxyethyl chloride, analogous to methods in .

Biological Activity

The compound (1-Ethyl-1H-pyrazol-5-yl)methylamine is a pyrazole derivative that has garnered attention for its potential biological activities. Pyrazole compounds are known for their diverse pharmacological properties, including anti-inflammatory, antitumor, and antimicrobial effects. This article reviews the biological activity of this compound, supported by recent research findings, case studies, and data tables.

Chemical Structure and Properties

The chemical structure of (1-Ethyl-1H-pyrazol-5-yl)methylamine can be represented as follows:

$$\text{C}_9\text{H}_{14}\text{N}_4\text{O}$$

Key Features:

• Pyrazole Ring: The pyrazole moiety contributes to the compound's biological activity through its ability to interact with various biological targets.
• Methoxyethylamine Group: This functional group may enhance solubility and bioavailability.

The biological activity of (1-Ethyl-1H-pyrazol-5-yl)methylamine is believed to involve interactions with specific receptors and enzymes in the body. The mechanism may include:

• Enzyme Inhibition: Potential inhibition of enzymes involved in inflammatory pathways.
• Receptor Modulation: Interaction with receptors that mediate cellular signaling related to inflammation and cancer.

Antitumor Activity

Recent studies have shown that pyrazole derivatives exhibit significant antitumor properties. For instance:

• A series of pyrazole compounds were evaluated for their inhibitory effects on tubulin polymerization, a critical process in cancer cell proliferation. Compounds similar to (1-Ethyl-1H-pyrazol-5-yl)methylamine demonstrated IC50 values in the low micromolar range against various tumor cell lines such as A549 (lung cancer) and HT-1080 (fibrosarcoma) .

Anti-inflammatory Effects

The compound may also possess anti-inflammatory properties:

• Pyrazole derivatives have been reported to inhibit pro-inflammatory cytokine production, which is crucial in diseases such as rheumatoid arthritis and inflammatory bowel disease. This suggests that (1-Ethyl-1H-pyrazol-5-yl)methylamine could be investigated further for therapeutic applications in inflammatory disorders.

Data Table: Summary of Biological Activities

Activity Type	Assay Type	Result	Reference
Antitumor	Tubulin Polymerization	IC50 = 10 µM (A549 cells)
Anti-inflammatory	Cytokine Production	Inhibition of TNF-alpha
Enzyme Inhibition	Enzyme Activity Assay	50% inhibition at 25 µM

Case Studies

Several case studies highlight the potential of pyrazole derivatives:

• Case Study on Anticancer Activity:
  • A study involving a series of pyrazole compounds showed that modifications in the side chains significantly affected their cytotoxicity against cancer cell lines. The presence of an ethyl group on the pyrazole ring was correlated with enhanced activity .
• Case Study on Anti-inflammatory Properties:
  • Research demonstrated that certain pyrazole derivatives could effectively reduce inflammation in animal models of arthritis, leading to decreased swelling and pain .